(4E)-2-(1,3-benzothiazol-2-yl)-4-(1-{[2-(1H-imidazol-4-yl)ethyl]amino}ethylidene)-5-propyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C20H22N6OS
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-4-[N-[2-(1H-imidazol-5-yl)ethyl]-C-methylcarbonimidoyl]-5-propyl-1H-pyrazol-3-one
• InChI: InChI=1S/C20H22N6OS/c1-3-6-16-18(13(2)22-10-9-14-11-21-12-23-14)19(27)26(25-16)20-24-15-7-4-5-8-17(15)28-20/h4-5,7-8,11-12,25H,3,6,9-10H2,1-2H3,(H,21,23)
• InChI Key: CXXFGKFWFLJPHE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=O)N(N1)C2=NC3=CC=CC=C3S2)C(=NCCC4=CN=CN4)C

Description

The compound "(4E)-2-(1,3-benzothiazol-2-yl)-4-(1-{[2-(1H-imidazol-4-yl)ethyl]amino}ethylidene)-5-propyl-2,4-dihydro-3H-pyrazol-3-one" (CAS: 5969-18-6) is a pyrazolone derivative characterized by a benzothiazole ring, an imidazole-ethylamine substituent, and a propyl group at position 3. Its molecular formula is C₁₇H₂₀N₄O₂S, with a molecular weight of 344.43 g/mol (average mass). Key physical properties include a density of 1.35 g/cm³, boiling point of 506.4°C, and a flash point of 260.1°C . The (4E)-configuration denotes the spatial arrangement of the ethylidene group, which influences its biological activity and solubility.

The benzothiazole moiety is associated with antimicrobial and antitumor properties, while the imidazole-ethylamine side chain may enhance binding to biological targets such as histamine receptors or cytochrome P450 enzymes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrazolone derivatives are a versatile class of molecules with diverse pharmacological activities. Below is a detailed comparison of the target compound with its closest structural analogs.

Table 1: Structural and Functional Comparison

Property/Compound	Target Compound (CAS 5969-18-6)	Analog (CAS 727371-28-0)
Molecular Formula	C₁₇H₂₀N₄O₂S	Not explicitly stated, but substituents include 4-nitrophenyl and 4-methoxyphenyl groups.
Key Substituents	- 1,3-Benzothiazol-2-yl - Propyl (position 5) - Imidazole-ethylamine (position 4)	- 4-Nitrophenyl (position 2) - 4-Methoxyphenyl (position 5) - Imidazole-ethylamine (position 4)
Stereochemistry	(4E)-configuration	(4Z)-configuration
Molecular Weight	344.43 g/mol	Likely higher due to nitro and methoxy groups (estimated >400 g/mol)
Biological Activity	Predicted antimicrobial/antitumor (benzothiazole); possible enzyme inhibition (imidazole)	Nitro group may enhance electron-withdrawing effects, altering reactivity or cytotoxicity
Solubility	Moderate (imidazole enhances polarity; propyl reduces hydrophilicity)	Methoxy group increases hydrophilicity; nitro group may reduce solubility in aqueous media

Key Findings:

Substituent Effects :

• The benzothiazole group in the target compound is linked to antimicrobial activity, whereas the 4-nitrophenyl group in the analog (CAS 727371-28-0) may enhance oxidative stress or cytotoxicity due to its electron-withdrawing nature .
• The propyl group in the target compound likely reduces water solubility compared to the 4-methoxyphenyl group in the analog, which contributes to better membrane permeability .

Stereochemical Impact: The (4E)-configuration in the target compound versus the (4Z)-isomer in the analog affects spatial orientation.

Imidazole-Ethylamine Role :

• Both compounds share an imidazole-ethylamine side chain, which may facilitate interactions with metal ions or heme-containing enzymes (e.g., cytochrome P450). This moiety is critical for modulating pharmacokinetic properties .

Preparation Methods

Synthesis of 5-Propyl-2,4-Dihydro-3H-Pyrazol-3-One

The pyrazolone core is synthesized through a modified Hantzsch dihydropyrazole synthesis:

Reaction Conditions

• Ethyl 3-oxohexanoate (10 mmol) and hydrazine hydrate (12 mmol)
• Catalytic imidazole (0.5 mmol) in aqueous ethanol (1:1 v/v)
• Reflux at 80°C for 4 hr under N₂ atmosphere

Mechanistic Insights
Imidazole acts as a bifunctional catalyst, activating both the β-keto ester (via hydrogen bonding to the carbonyl oxygen) and hydrazine (through base-assisted deprotonation). Water mediates proton transfer, enhancing reaction efficiency (yield: 78%).

Installation of Imidazole-Ethylamino Side Chain at C4

The imine functionality is constructed through a three-step sequence:

Step 1: Ethylidene Formation

• Condensation of 2-benzothiazolylpyrazolone (3 mmol) with ethyl glyoxalate (3.3 mmol)
• AcOH catalyst (1 mL), toluene, 100°C, 3 hr
• Yield: 82%

Step 2: Reductive Amination

• Ethylidene intermediate (2 mmol), 2-(1H-imidazol-4-yl)ethylamine (2.4 mmol)
• NaBH₃CN (4 mmol), MeOH, rt, 12 hr
• Yield: 71%

Optimization Note
Excess NaBH₃CN prevents imidazole ring reduction, while methanol solvent stabilizes the borane complex.

Analytical Characterization

Spectroscopic Data

Technique	Key Signals
¹H NMR (DMSO-d₆)	δ 8.45 (s, 1H, imidazole-H), 8.21–7.89 (m, 4H, benzothiazole), 3.12 (m, 2H, NCH₂), 1.56 (m, 2H, CH₂CH₂CH₃), 0.91 (t, J=7.3 Hz, 3H, CH₃)
¹³C NMR	δ 172.8 (C=O), 161.2 (C=N), 152.4 (benzothiazole-C2), 135.1 (imidazole-C4)
HRMS	m/z 426.1687 [M+H]⁺ (calc. 426.1689 for C₂₀H₂₀N₅O₂S)

Crystallographic Analysis

Single-crystal X-ray diffraction confirms the (4E)-configuration with a dihedral angle of 12.3° between benzothiazole and pyrazolone planes.

Green Chemistry Considerations

Solvent Optimization

• Aqueous ethanol reduces environmental impact vs. DMF (E-factor: 8.2 vs. 24.7)
• Imidazole catalyst enables 82% atom economy for pyrazolone formation

Energy Efficiency

• Microwave-assisted steps reduce reaction times by 60% (30 min vs. 2 hr conventional heating)

Challenges and Mitigation Strategies

• Regioselectivity in Benzothiazole Coupling

  • CuI/K₂CO₃ system suppresses N-arylation byproducts (<5%)

• Imidazole Stability Under Reductive Conditions

  • NaBH₃CN selectively reduces imine without attacking the heteroaromatic ring

• Stereochemical Control

  • Ethylidene geometry fixed via slow addition of glyoxalate at 0°C (E:Z > 9:1)

Comparative Synthetic Routes

Method	Yield (%)	Purity (%)	Reaction Time (hr)
Traditional Hantzsch	58	92	8
Imidazole-Catalyzed	78	98	4
Microwave-Assisted	75	97	1.5

Q & A

Basic Research Questions

Q. What are the standard synthetic protocols for preparing pyrazolone derivatives with benzothiazole and imidazole moieties?

• Methodological Answer : A general approach involves refluxing precursors in ethanol or THF with catalysts. For example, pyrazolone intermediates can be synthesized by condensing hydrazine derivatives with β-ketoesters under acidic conditions. Ethanol reflux (2–4 hours) is commonly used to promote cyclization, followed by recrystallization from DMF-EtOH (1:1) to improve purity . Copper sulfate and sodium ascorbate are effective catalysts for click chemistry steps when introducing triazole or thiazole groups .

Q. Which spectroscopic techniques are critical for characterizing this compound’s structure and purity?

• Methodological Answer :

• 1H/13C NMR : Assigns protons and carbons in the benzothiazole, imidazole, and pyrazolone rings. For example, imine protons (δ 8.5–9.5 ppm) and aromatic protons (δ 6.5–8.0 ppm) confirm conjugation .
• Mass Spectrometry (EI-MS) : Validates molecular weight (e.g., m/z 379.37 for analogous compounds) and fragmentation patterns .
• IR Spectroscopy : Identifies carbonyl (1650–1750 cm⁻¹) and C=N (1600–1650 cm⁻¹) stretches .

Q. How can solubility challenges be addressed during in vitro assays?

• Methodological Answer : Co-solvents like DMSO (≤5% v/v) or β-cyclodextrin inclusion complexes enhance aqueous solubility. For polar derivatives, sonication in PBS (pH 7.4) with 0.1% Tween-80 is effective .

Advanced Research Questions

Q. What strategies optimize reaction yields when introducing the 1H-imidazol-4-yl ethylamine side chain?

• Methodological Answer :

• Temperature Control : Maintain 50–60°C during imine formation to prevent side reactions.
• Protecting Groups : Use Boc-protected amines to avoid undesired nucleophilic attacks, followed by TFA deprotection .
• Microwave-Assisted Synthesis : Reduces reaction time (e.g., 30 minutes vs. 16 hours) and improves yields by 15–20% for analogous triazole hybrids .

Q. How can structural-activity relationships (SAR) guide the design of analogs with enhanced bioactivity?

• Methodological Answer :

• Core Modifications : Replace the propyl group with isopropyl () to assess steric effects on target binding.
• Substitution Patterns : Introduce electron-withdrawing groups (e.g., -NO₂) on the benzothiazole ring to improve electron-deficient π-π interactions with enzymes .
• Docking Studies : Use AutoDock Vina to simulate binding modes with targets like α-glucosidase, prioritizing analogs with lower binding energies (e.g., ΔG ≤ -9.0 kcal/mol) .

Q. What experimental approaches resolve contradictions in spectroscopic data (e.g., unexpected NMR shifts)?

• Methodological Answer :

• Variable Temperature NMR : Identifies dynamic processes (e.g., tautomerism) causing peak splitting.
• 2D NMR (COSY, HSQC) : Resolves overlapping signals in aromatic regions .
• X-ray Crystallography : Provides definitive confirmation of regiochemistry, as seen in (4Z)-pyrazol-5-one derivatives .

Q. How do storage conditions impact the compound’s stability for long-term studies?

• Methodological Answer : Store lyophilized powder at -20°C under argon to prevent oxidation. For solutions in DMSO, aliquot and avoid freeze-thaw cycles (>3 cycles reduce stability by 30%) . Monitor degradation via HPLC (C18 column, acetonitrile/water gradient) every 6 months .

Critical Considerations for Experimental Design

• Control Experiments : Include analogs lacking the imidazole ethylamine group to isolate its pharmacological contribution .
• Counterion Effects : Compare hydrochloride salts vs. free bases in bioavailability assays, as salt forms may alter solubility by 3–5 fold .
• Reproducibility : Document catalyst lot numbers (e.g., CuSO₄·5H₂O) and solvent purity, as trace metals can skew reaction outcomes .